Cas no 1006343-72-1 (1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione)

1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione is a β-diketone derivative featuring two 1,5-dimethylpyrazole substituents. This compound exhibits notable stability due to its rigid molecular structure, making it suitable for applications in coordination chemistry and as a ligand in metal complexes. The presence of the diketone moiety allows for strong chelation with transition metals, enhancing its utility in catalytic systems and material science. Its pyrazole groups contribute to steric and electronic modulation, improving selectivity in metal-binding processes. The compound's well-defined structure and synthetic reproducibility make it a reliable choice for research in organometallic chemistry and advanced material design.

1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione structure

1006343-72-1 structure

Product Name:1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione

CAS No:1006343-72-1

MF:C₁₃H₁₆N₄O₂

MW:260.291742324829

MDL:MFCD03419797

CID:3058843

PubChem ID:19588088

Update Time:2025-05-28

1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis-(1,5-dimethyl-1H-pyrazol-4-yl)-propane-1,3-dione
- 1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione
- AKOS000308272
- BBL039650
- 1006343-72-1
- 1,3-BIS(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-1,3-PROPANEDIONE
- CS-0279744
- STK349050
- EN300-228467
- CHEMBL4971757
- 1,3-bis(1,5-dimethylpyrazol-4-yl)propane-1,3-dione
- MDL： MFCD03419797
- Inchi： 1S/C13H16N4O2/c1-8-10(6-14-16(8)3)12(18)5-13(19)11-7-15-17(4)9(11)2/h6-7H,5H2,1-4H3
- InChI Key： GPQCOHZHUZITGL-UHFFFAOYSA-N
- SMILES： O=C(CC(C1C=NN(C)C=1C)=O)C1C=NN(C)C=1C

Computed Properties

Exact Mass: 260.12732577Da
Monoisotopic Mass: 260.12732577Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 69.8Å²

1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498434-250 mg	1,3-Bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1		250MG	€231.60	2022-03-01
abcr	AB498434-1 g	1,3-Bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1		1g	€398.20	2022-03-01
abcr	AB498434-5 g	1,3-Bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1		5g	€974.50	2022-03-01
Enamine	EN300-228467-0.05g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-228467-0.1g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-228467-0.25g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-228467-0.5g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-228467-1.0g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-228467-2.5g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	2.5g	$1370.0	2024-06-20
Enamine	EN300-228467-5.0g	1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione	1006343-72-1	95%	5.0g	$2028.0	2024-06-20

1,3-bis(1,5-dimethyl-1H-pyrazol-4-yl)propane-1,3-dione Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

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